Cas no 309926-97-4 (6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-ca rbonitrile)

• Product Name: 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-ca rbonitrile
• CAS No: 309926-97-4
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 6787369
• PubChem ID: 5099109
• Update Time: 2025-07-03

6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-ca rbonitrile Chemical and Physical Properties

Names and Identifiers

• RS-0162
• 6-amino-1'-methyl-3-phenylspiro[2H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile
• 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-ca rbonitrile
• 309926-97-4
• STK675970
• Oprea1_592149
• Oprea1_420403
• 6'-amino-1-methyl-3'-phenyl-2'H-spiro[piperidine-4,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
• AKOS003681276

• Inchi： 1S/C18H19N5O/c1-23-9-7-18(8-10-23)13(11-19)16(20)24-17-14(18)15(21-22-17)12-5-3-2-4-6-12/h2-6H,7-10,20H2,1H3,(H,21,22)
• InChI Key： PGDSODGBFAJGBV-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C2(C3=C(C4C=CC=CC=4)NN=C13)CCN(C)CC2)N

Computed Properties

• Exact Mass: 321.15896025g/mol
• Monoisotopic Mass: 321.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91Ų

Additional information on 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-ca rbonitrile

Research Briefing on 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile (CAS: 309926-97-4)

The compound 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile (CAS: 309926-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its spirocyclic core, combined with functional groups such as the amino and cyano moieties, offers opportunities for diverse chemical modifications, making it a promising candidate for the development of novel bioactive molecules. Researchers have explored its potential as a modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are critical in diseases like cancer and neurological disorders.

One of the key advancements in the synthesis of 309926-97-4 involves optimized multi-step reactions that improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances stereochemical control. This methodological improvement is pivotal for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations of 6-amino-10-methyl-3-phenylspiro[4H-pyrano[2,3-c]pyrazole-4,4'-piperidine]-5-carbonitrile have revealed its inhibitory activity against specific cancer cell lines, particularly those associated with breast and lung cancers. In vitro assays showed dose-dependent cytotoxicity, with IC50 values in the low micromolar range. Additionally, preliminary in vivo studies in murine models indicated tolerable toxicity profiles, suggesting its potential as a lead compound for further development.

Beyond oncology, recent research has explored the compound's neuroprotective effects. A 2024 study in ACS Chemical Neuroscience reported its ability to cross the blood-brain barrier and modulate neuroinflammation pathways, offering a potential avenue for treating neurodegenerative diseases like Alzheimer's. These findings underscore the compound's multifunctional pharmacology and its relevance to multiple therapeutic areas.

In conclusion, 309926-97-4 represents a promising chemical entity with broad applications in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties to advance it toward clinical trials.